Cas no 55-18-5 (N-Nitrosodiethylamine)

• Product Name: N-Nitrosodiethylamine
• CAS No: 55-18-5
• MF: C₄H₁₀N₂O
• MW: 102.135000705719
• MDL: MFCD00013890
• CID: 93993
• PubChem ID: 24897417
• Update Time: 2025-05-27

N-Nitrosodiethylamine Chemical and Physical Properties

Names and Identifiers

• Diethylnirtosamine
• DIETHYLNITROSAMINE
• N,N-DIETHYLNITROSOAMINE
• N-NITROSODIETHYLAMINE
• 1,1-Diethyl-2-oxohydrazine
• DANA
• DEN
• den(mutagen)
• DENA
• N,N-diethylnitrous amide
• N-Nitrosodiethylamin
• N-Nitrosodiethylamine Solution
• Diethylamine,N-nitroso
• Diethylnitrosoamine
• Ethanamine,N-ethyl-N-nitroso
• NDEA
• N-Ethyl-N-nitrosoethanamine
• Nitrosodiethylamine
• N-nitroso-diethylamine
• N-Nitrosodiethylamine2000µg
• N-Nitroso-N,N-diethylamine
• NSC 132
• N-Nitrosodiethyl-d10-amine
• MFCD00013890
• NS00000638
• SMR001370919
• EN300-1296529
• Diethylamine, N-nitroso-
• F14922
• WLN: ONN2&2
• Z1255485632
• NCGC00091350-04
• N-Nitrosodiethylamine, liquid
• NCGC00258807-01
• Diaethylnitrosamin
• Tox21_300533
• N-Nitroso-diaethylamine
• N-Nitrosodiethylamine, >=99.0% (GC)
• CHEMBL164290
• SCHEMBL106629
• N-Nitrosodiethylamine-d4
• N-NITROSODIETHYLAMINE [USP-RS]
• N-Nitrosodiethylamine (1mg/mL in Methanol)
• BRN 1744991
• Ethylamine, N-nitrosodi-
• Diaethylnitrosamin;NDMA
• N-NITROSODIETHYLAMINE [MI]
• N-Ethyl-N-nitroso-ethylamine
• N-Nitroso-diethylamine 1000 microg/mL in Methanol
• MLS002415760
• Diaethylnitrosamin [German]
• CS-0128799
• NSC-132
• N-Nitrosodiethylamine, analytical standard
• N-Nitrosodiethylamine 0.1 mg/ml in Methanol
• 55-18-5
• CAS-55-18-5
• SY053647
• diethyl(nitroso)amine
• NCGC00091350-03
• NCGC00254309-01
• Nitrosamine, diethyl-
• N-NITROSODIETHYLAMINE [IARC]
• NCGC00091350-02
• BS-17234
• N-Nitrosodiethylamine, ISOPAC(R)
• DTXSID2021028
• diethyl-nitroso-amine
• Diethylnitrosamide
• BIDD:ER0527
• CCRIS 239
• DTXCID901028
• Q22138388
• N,N-Diethylnitrosamine
• HY-N7434
• 1346603-41-5
• Tox21_201255
• N-Nitroso-diethylamine 100 microg/mL in Methanol
• BCP19136
• D0516
• N-NITROSODIETHYLAMINE [HSDB]
• NCGC00091350-01
• 3IQ78TTX1A
• InChI=1/C4H10N2O/c1-3-6(4-2)5-7/h3-4H2,1-2H
• DEN (mutagen)
• CHEBI:34873
• N-Diethylnitrosamine
• N-Nitrosodiethylamine (100ug/mL in Methanol)
• NSC132
• N-Nitroso-diaethylamine [German]
• 1,1-Diethyl-2-oxohydrazine #
• FT-0631240
• Ethanamine, N-ethyl-N-nitroso-
• EINECS 200-226-1
• HMS3039G08
• AI3-62031
• UNII-3IQ78TTX1A
• RCRA waste no. U174
• N-Ethyl-N-nitroso-ethanamine
• RCRA waste number U174
• N-Nitrosodiethlamine
• HSDB 4001
• AKOS015903105
• DB-052695
• G91459
• STL220642
• N-Nitrosodiethylamine

• MDL： MFCD00013890
• Inchi： 1S/C4H10N2O/c1-3-6(4-2)5-7/h3-4H2,1-2H3
• InChI Key： WBNQDOYYEUMPFS-UHFFFAOYSA-N
• SMILES： O=NN(CC)CC

Computed Properties

• Exact Mass: 102.07900
• Monoisotopic Mass: 102.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 51.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Color/Form: Yellow transparent oily liquid.
• Density: 0.95 g/mL(lit.)
• Melting Point: <25 ºC
• Boiling Point: 177 °C(lit.)
• Flash Point: 59.0±18.7 ºC,
• Refractive Index: n20/D 1.437
• Stability/Shelf Life: Stable, but light sensitive. Combustible. Incompatible with strong oxidizing agents, reducing agents.
• PSA: 32.67000
• LogP: 1.00960
• Sensitiveness: Sensitive to air
• Merck: 6636
• Color/Form: 5000 μg/mL in methanol
• Solubility: Soluble in water, ethanol, ether, slightly soluble in chloroform.
• Vapor Pressure: 5.7 mmHg

N-Nitrosodiethylamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H311,H331,H350,H370
• Warning Statement： P201,P260,P280,P301+P310,P311
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 45-22
• Safety Instruction： S53-S45-S36/37-S16
• RTECS：IA3500000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：room temp
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R45; R22; R39/23/24/25; R23/24/25; R11
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic N-nitroso compounds
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic nitroso compounds Organic N-nitroso compounds

Additional information on N-Nitrosodiethylamine

Comprehensive Overview of N-Nitrosodiethylamine (CAS No. 55-18-5): Properties, Applications, and Safety Considerations

N-Nitrosodiethylamine (CAS No. 55-18-5), often abbreviated as NDEA, is a nitrosamine compound with significant relevance in chemical research and industrial applications. This yellow, oily liquid is known for its distinct molecular structure, featuring two ethyl groups bonded to a nitrogen atom, which is further linked to a nitroso group. The compound's chemical formula, C₄H₁₀N₂O, and molecular weight of 102.14 g/mol make it a subject of interest in organic chemistry and toxicology studies.

The synthesis of N-Nitrosodiethylamine typically involves the reaction of diethylamine with nitrous acid or nitrosating agents. Researchers frequently investigate its formation mechanisms due to its potential occurrence as a byproduct in various industrial processes, including rubber manufacturing, pesticide production, and food preservation. Recent studies have focused on minimizing unintended NDEA formation in consumer products, addressing growing public concerns about chemical safety.

From an analytical perspective, N-Nitrosodiethylamine (CAS 55-18-5) can be detected using advanced techniques such as gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC). These methods are crucial for quality control in pharmaceutical manufacturing, where trace amounts of nitrosamines must be monitored according to stringent regulatory standards. The compound's UV absorption characteristics (λ_max ≈ 230-240 nm) also facilitate its identification in complex matrices.

In biochemical research, NDEA serves as a model compound for studying metabolic activation pathways. The cytochrome P450 enzyme system converts it into reactive intermediates that can form DNA adducts, making it valuable for understanding cellular processes. This property has led to its extensive use in experimental oncology research, though such applications require strict laboratory controls and ethical oversight.

Environmental scientists examine the fate of N-Nitrosodiethylamine in ecosystems, particularly its degradation through photolysis and microbial action. Recent publications highlight advanced oxidation processes (AOPs) as effective methods for NDEA removal from water systems. These findings respond to increasing public interest in water purification technologies and environmental contaminant remediation.

The handling of N-Nitrosodiethylamine (CAS 55-18-5) requires comprehensive safety protocols, including proper ventilation, personal protective equipment, and spill containment measures. While not classified as a controlled substance, its biological activity necessitates responsible management in laboratory settings. Many institutions have implemented strict inventory tracking systems for such research chemicals in response to heightened safety awareness in the scientific community.

Recent innovations in analytical chemistry have improved detection limits for NDEA to parts-per-trillion levels, addressing regulatory requirements in food and pharmaceutical industries. This technological advancement aligns with current consumer demands for product transparency and safety. Researchers continue to develop novel mitigation strategies to prevent N-Nitrosodiethylamine formation during manufacturing processes.

From a regulatory standpoint, various international agencies have established permissible limits for N-Nitrosodiethylamine in different matrices. These standards evolve continuously as new scientific data emerges, reflecting the dynamic nature of chemical risk assessment. Compliance with these regulations represents a significant consideration for industries where NDEA might occur as a process-related impurity.

The scientific literature contains numerous structure-activity relationship (SAR) studies involving N-Nitrosodiethylamine (CAS 55-18-5). These investigations contribute to the broader understanding of nitrosamine chemistry and help predict the behavior of structurally similar compounds. Such fundamental research supports the development of safer alternatives in various industrial applications.

Emerging research areas include computational modeling of NDEA interactions with biological macromolecules and the development of green chemistry approaches to prevent its formation. These cutting-edge directions respond to the scientific community's focus on predictive toxicology and sustainable manufacturing practices. The compound continues to serve as an important reference material in method development and validation studies.

Quality assurance protocols for N-Nitrosodiethylamine require rigorous characterization including purity assessment by chromatographic methods and structural confirmation by nuclear magnetic resonance (NMR) spectroscopy. Proper storage conditions (typically refrigeration under inert atmosphere) ensure material stability for research purposes. These practices align with current Good Laboratory Practice (GLP) standards.

The study of NDEA degradation products has gained attention in environmental chemistry, particularly regarding their persistence and potential ecological effects. Advanced mass spectrometry techniques enable comprehensive profiling of transformation products, addressing knowledge gaps in environmental fate assessments. This research supports the development of more accurate environmental risk models.

In the context of chemical education, N-Nitrosodiethylamine (CAS 55-18-5) serves as an illustrative example for teaching important concepts in organic chemistry and toxicology. Its well-characterized properties and clear structural features make it valuable for pedagogical purposes, while also demonstrating the importance of responsible chemical handling principles.

Ongoing research continues to explore novel applications of NDEA in material science and chemical synthesis, while maintaining focus on safety and environmental considerations. The compound's unique chemical properties ensure its continued relevance across multiple scientific disciplines, from fundamental research to industrial applications.